N-(5-Amino-2-hydroxyphenyl)acetamide

• IUPAC Name: N-(5-amino-2-hydroxyphenyl)acetamide
• InChI: InChI=1S/C8H10N2O2/c1-5(11)10-7-4-6(9)2-3-8(7)12/h2-4,12H,9H2,1H3,(H,10,11)
• InChI Key: MHEVFARIRDCFEO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)N)O
• Molecular Formula: C8H10N2O2
• DSSTOX Substance ID: DTXSID90598320
• Molecular Weight: 166.18 g/mol
• CAS RN: 23184-60-3

Description

“N-(5-Amino-2-hydroxyphenyl)acetamide” is a chemical compound with the CAS Number: 23184-60-3 and Linear Formula: C8H10N2O2. It is also known as APAP and is widely used in scientific research, including medicinal chemistry, biochemistry, and pharmacology.

Molecular Structure Analysis

The molecular structure of “N-(5-Amino-2-hydroxyphenyl)acetamide” is represented by the InChI code: 1S/C8H10N2O2/c1-5(11)10-7-4-6(9)2-3-8(7)12/h2-4,12H,9H2,1H3,(H,10,11).

Physical And Chemical Properties Analysis

“N-(5-Amino-2-hydroxyphenyl)acetamide” is a solid with a melting point of 162°C. Its molecular weight is 166.18.

Scientific Research Applications

1. Synthesis and Drug Development

N-(2-Hydroxyphenyl)acetamide serves as an intermediate in the complete natural synthesis of antimalarial drugs. A study demonstrated chemoselective monoacetylation of the amino group of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using Novozym 435 as a catalyst. This synthesis is crucial for pharmaceutical applications, especially in developing medications for diseases like malaria (Magadum & Yadav, 2018).

2. Green Chemistry and Dye Production

The compound N-(3-Amino-4-methoxyphenyl)acetamide, a derivative of the subject compound, is significant in the production of azo disperse dyes. A novel Pd/C catalyst was used for the hydrogenation of N-(3-nitro-4-methoxyphenyl)acetamide into N-(3-amino-4-methoxyphenyl)acetamide, showcasing a shift towards green chemistry practices in industrial dye production (Zhang Qun-feng, 2008).

3. Catalysis and Chemical Reactions

The interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes leads to the formation of silaheterocyclic benzoxazasiloles and cyclic benzodioxazasilepines, signifying the compound's role in the formation of complex heterocyclic structures. These findings are crucial for understanding reaction mechanisms and developing novel materials (Lazareva et al., 2017).

4. Bioactivity and Environmental Impact

N-(2-hydroxyphenyl)acetamide derivatives were studied for their bioactivity, including the formation of bioactive nitrosylated and nitrated N-(2-hydroxyphenyl)acetamides and derived oligomers. These compounds have implications in environmental chemistry and may contribute to understanding the ecological impact of these compounds (Girel et al., 2022).

Safety and Hazards

The safety information for “N-(5-Amino-2-hydroxyphenyl)acetamide” includes hazard statements H302, H312, H332, and precautionary statements P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501.

Future Directions

“N-(5-Amino-2-hydroxyphenyl)acetamide” is an intermediate for the complete natural synthesis of antimalarial drugs. It has shown anti-arthritic and anti-inflammatory activities and also reduced oxidative stress markers with relevance to its anti-inflammatory activity. This suggests potential future directions in the development of new therapeutic agents.